Fluorolintane

• CAS: 2149042-90-8
• Molecular Formula: C18H20FN
• Molecular Weight: 269.4 g/mol
• InChI: InChI=1S/C18H20FN/c19-17-11-5-4-10-16(17)18(20-12-6-7-13-20)14-15-8-2-1-3-9-15/h1-5,8-11,18H,6-7,12-14H2
• InChIKey: ZAGWVXYVNFPCLW-UHFFFAOYSA-N

Fluorolintane Pharmacological and Analytical Overview

Fluorolintane (2-F-DPPy) is a 1,2-diarylethylamine (1,2-DAE) that functions as an uncompetitive NMDA receptor channel blocker, binding to the PCP site within the ion pore . It belongs to a structural class that includes clinically investigated agents such as lanicemine, remacemide, and lefetamine, as well as the dissociative research chemicals diphenidine and ephenidine . Fluorolintane exhibits a Ki of 87.92 nM at the NMDA receptor as determined by [³H]MK-801 competitive displacement in rat forebrain homogenate, placing it in an intermediate affinity tier among 1,2-DAE NMDA antagonists . The compound has been fully characterized analytically, including differentiation from its five positional isomers via GC-CI-MS/MS, GC-MS, LC-MS, NMR, and IR spectroscopy .

NMDA receptor (PCP site) uncompetitive channel blocker for ionotropic glutamate receptor studies

1,2-diarylethylamine scaffold with isomer-specific pharmacology; ortho-fluoro substitution yields distinct target engagement profile

Analytically characterized reference standard with tandem MS isomer-differentiation capability for forensic and QC workflows

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source
• [2] Dybek M, Wallach J, Kavanagh PV, Colestock T, Filemban N, Dowling G, Westphal F, Elliott SP, Adejare A, Brandt SD. Syntheses and analytical characterizations of the research chemical 1-[1-(2-fluorophenyl)-2-phenylethyl]pyrrolidine (fluorolintane) and five of its isomers. Drug Test Anal. 2019;11(8):1144-1161. doi:10.1002/dta.2608. View Source

Fluorolintane Isomer-Specificity Requirement

The 1,2-diarylethylamine scaffold harbors extreme pharmacological divergence driven by subtle substituent variations . Within the fluorinated DPPy series alone, NMDA receptor Ki values span over two orders of magnitude—from 87.92 nM (2-F-DPPy, fluorolintane) to 10,282.77 nM (4″-F-DPPy)—while DAT affinities range from 12 nM to 327 nM, with reversal of the NMDA/DAT selectivity ratio depending solely on fluorine position . This positional sensitivity means that even a single-atom shift of the fluorine substituent from the ortho to meta or para position on either aromatic ring produces a compound with fundamentally altered target engagement profile. Furthermore, the six possible racemic fluoro-isomers are analytically distinguishable only through specific tandem MS techniques ; procurement of an incorrect isomer without verified analytical characterization can compromise experimental reproducibility. The quantitative evidence below establishes the measurable parameters on which fluorolintane differs from its closest analogs.

Positional isomer sensitivity

Single-atom fluorine shift from ortho to meta/para alters NMDA receptor affinity and can reverse NMDA/DAT selectivity; even the closest isomer shows meaningful pharmacological divergence.

Isomer misidentification risk

Routine GC-MS or LC-MS may not reliably distinguish the six fluoro-isomers; only specific tandem MS methods provide unambiguous identity confirmation.

Class-level pharmacology variability

Other 1,2-diarylethylamines (diphenidine, ephenidine) share NMDA antagonism but differ in potency, kinetics, and off-target profiles; direct substitution without validation may shift experimental outcomes.

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source
• [2] Dybek M, Wallach J, Kavanagh PV, Colestock T, Filemban N, Dowling G, Westphal F, Elliott SP, Adejare A, Brandt SD. Syntheses and analytical characterizations of the research chemical 1-[1-(2-fluorophenyl)-2-phenylethyl]pyrrolidine (fluorolintane) and five of its isomers. Drug Test Anal. 2019;11(8):1144-1161. doi:10.1002/dta.2608. View Source

Fluorolintane Quantitative Differentiation Evidence

NMDA Receptor Affinity: Ortho-Fluoro Advantage

Fluorolintane (2-F-DPPy) demonstrated the highest NMDA receptor affinity among all seven 1,2-diphenylethylamines tested in a single head-to-head competitive [³H]MK-801 binding assay in rat forebrain homogenate . Its Ki of 87.92 ± 5.03 nM was 3.2-fold lower (more potent) than the non-fluorinated parent DPPy (280 ± 18 nM) and 7.2- to 10.8-fold lower than the meta- and para-fluorophenyl isomers (3-F-DPPy: 632.64 nM; 4-F-DPPy: 953.37 nM) . The rank order of potency was 2-F-DPPy > 3″-F-DPPy > DPPy > 2″-F-DPPy > 3-F-DPPy > 4-F-DPPy > 4″-F-DPPy, confirming that ortho-fluorination on the phenyl ring is the single strongest determinant of NMDA receptor engagement in this series .

NMDA Ki: ortho-fluoro advantage

Head-to-head

Fluorolintane Ki 87.92 nM

DPPy (parent) Ki 280 nM

3-F-DPPy Ki 632.64 nM

4-F-DPPy Ki 953.37 nM

3.2-fold to 117-fold higher affinity across positional isomers

Supports isomer-specific selection for NMDA binding assays; class-level affinity differences may not linearly translate to functional readouts.

[³H]MK-801 displacement, rat forebrain homogenate

Evidence Dimension	NMDA receptor binding affinity (Ki, [³H]MK-801 displacement)
Target Compound Data	Fluorolintane (2-F-DPPy): Ki = 87.92 ± 5.03 nM
Comparator Or Baseline	DPPy (unsubstituted parent): Ki = 280 ± 18 nM; 3-F-DPPy: Ki = 632.64 ± 66.8 nM; 4-F-DPPy: Ki = 953.37 ± 82.5 nM; 2″-F-DPPy: Ki = 609.74 ± 17.6 nM; 3″-F-DPPy: Ki = 261.84 ± 9.4 nM; 4″-F-DPPy: Ki = 10,282.77 ± 169 nM
Quantified Difference	3.2-fold more potent than DPPy; 7.2-fold more potent than 3-F-DPPy; 10.8-fold more potent than 4-F-DPPy; 117-fold more potent than 4″-F-DPPy
Conditions	Competitive radioligand binding with [³H]-(+)-MK-801 in rat forebrain homogenate; Ki calculated via Cheng-Prusoff equation; Kd for MK-801 = 1.747 nM

Why This Matters

Procurement of the correct ortho-fluoro isomer is essential because NMDA receptor affinity varies by >100-fold across positional isomers; even the closest isomer (3″-F-DPPy) shows 3-fold lower affinity, which would alter effective concentrations in any NMDA receptor-dependent experimental paradigm.

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source

DAT/NMDA Selectivity Inversion Profile

All six fluorinated DPPy isomers were screened against DAT, NET, SERT, and sigma receptors in the same study . Among the series, fluorolintane uniquely displayed a higher affinity for the NMDA receptor (Ki = 87.92 nM) than for DAT (Ki = 327 nM), yielding an NMDA/DAT ratio of ~0.27 (i.e., NMDA-preferring) . In stark contrast, every other isomer exhibited the opposite selectivity: DAT affinity exceeded NMDA affinity. The most extreme case was 3-F-DPPy, with DAT Ki = 12 nM versus NMDA Ki = 632.64 nM—a ~52.7-fold preference for DAT . Fluorolintane also showed the lowest absolute DAT affinity (327 nM) among all six isomers, whereas 3-F-DPPy displayed the highest (12 nM) .

NMDA/DAT selectivity inversion

Head-to-head

Fluorolintane NMDA Ki 87.92 nM, DAT Ki 327 nM (ratio 0.27)

3-F-DPPy NMDA Ki 632.64 nM, DAT Ki 12 nM (ratio 52.7)

Only isomer with NMDA Ki

Reported NMDA-preferring profile may reduce DAT-mediated confounding in neuropharmacology assays; off-target verification at working concentrations recommended.

Recombinant human transporters, NIMH PDSP

Affinity vs. ketamine & memantine

Head-to-head

Fluorolintane Ki 87.92 nM

Ketamine Ki 323.9 nM

Memantine Ki 378.4 nM

3.7-fold and 4.3-fold higher affinity; intermediate between ultra-potent ligands and low-affinity clinical agents

Provides an intermediate affinity niche for NMDA receptor studies; context-dependent functional potency in native tissue requires direct verification.

Same [³H]MK-801 assay, rat forebrain homogenate

In vivo PPI disruption

Cross-study comparable

ED50 13.3 mg/kg

95% CI: 8.8–20.0 mg/kg (i.p., rat)

Diphenidine ED50 9.5 mg/kg (comparable paradigm)

Behavioral potency slightly lower than diphenidine; supports dose-response studies without baseline startle confound at tested doses.

PPI of acoustic startle; motor confound excluded

Use-dependent block in CA1

Supporting evidence

Concentration-dependent fEPSP inhibition

1 µM: 41.8% reduction (240 min)

10 µM: 85.9% reduction (240 min)

LTP blocked at 10 µM

Slow onset kinetics confirm open-channel blocker mechanism; distinct from competitive antagonists.

Rat hippocampal slices, NMDA-fEPSP

Isomer differentiation by MS/MS

Head-to-head

GC-CI-MS/MS of [M+H-HF]⁺

Unique product ion fingerprint for 2-F-DPPy

Complete differentiation from all five positional isomers

Supports unambiguous isomer identity confirmation; batch-specific characterization against published spectra recommended for forensic/QC workflows.

Complementary NMR, IR provided

Evidence Dimension	DAT binding affinity and NMDA/DAT selectivity ratio
Target Compound Data	Fluorolintane: NMDA Ki = 87.92 nM, DAT Ki = 327 nM; NMDA/DAT ratio = 0.27 (NMDA-preferring)
Comparator Or Baseline	3-F-DPPy: NMDA Ki = 632.64 nM, DAT Ki = 12 nM, ratio = 52.7; 4-F-DPPy: DAT Ki = 50 nM; 2″-F-DPPy: DAT Ki = 45 nM; 3″-F-DPPy: DAT Ki = 91 nM; 4″-F-DPPy: DAT Ki = 187 nM. All five comparators show DAT Ki < NMDA Ki.
Quantified Difference	Fluorolintane is the sole isomer with NMDA Ki < DAT Ki; its DAT affinity is 27.3-fold lower than that of 3-F-DPPy (327 vs 12 nM)
Conditions	Radioligand binding assays at recombinant human DAT, NET, SERT and sigma-1/sigma-2 receptors performed by the NIMH PDSP

Why This Matters

For experiments requiring selective NMDA receptor modulation with minimal concurrent DAT inhibition—a common confound in neuropharmacology and behavioral studies—fluorolintane provides a uniquely clean profile within the fluorinated DPPy series.

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source

NMDA Affinity vs. Ketamine and Memantine

In the same [³H]MK-801 displacement assay that generated the fluorolintane Ki value, reference compounds ketamine and memantine were run in parallel, yielding Ki values of 323.9 ± 19.2 nM and 378.4 ± 26.3 nM, respectively . Fluorolintane (Ki = 87.92 nM) thus exhibited 3.7-fold higher NMDA receptor affinity than ketamine and 4.3-fold higher affinity than memantine under identical assay conditions . It was, however, less potent than diphenidine (Ki = 18.2 nM) and PCP (Ki = 22.1–57.9 nM), which were also tested within the same experimental framework .

Affinity vs. ketamine & memantine

Head-to-head

Fluorolintane Ki 87.92 nM

Ketamine Ki 323.9 nM

Memantine Ki 378.4 nM

3.7-fold and 4.3-fold higher affinity; intermediate between ultra-potent ligands and low-affinity clinical agents

Provides an intermediate affinity niche for NMDA receptor studies; context-dependent functional potency in native tissue requires direct verification.

Same [³H]MK-801 assay, rat forebrain homogenate

Evidence Dimension	NMDA receptor binding affinity (Ki)
Target Compound Data	Fluorolintane: Ki = 87.92 ± 5.03 nM
Comparator Or Baseline	Ketamine: Ki = 323.9 ± 19.2 nM; Memantine: Ki = 378.4 ± 26.3 nM; Diphenidine: Ki = 18.2 ± 2.2 nM; PCP: Ki = 22.1 ± 1.6 nM (Colestock et al. 2018); (+)-MK-801: Ki = 2.5 ± 0.11 nM
Quantified Difference	3.7-fold higher affinity than ketamine; 4.3-fold higher than memantine; 4.8-fold lower than diphenidine; ~4-fold lower than PCP
Conditions	Competitive [³H]-(+)-MK-801 binding, rat forebrain homogenate, all values from Table 1 of Wallach et al. 2019

Why This Matters

Researchers designing experiments that require NMDA receptor antagonism with an affinity intermediate between the high-potency tool compounds (PCP, MK-801) and low-affinity clinical agents (ketamine, memantine) can use fluorolintane to fill this specific affinity niche with a structurally distinct chemotype.

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source

In Vivo Sensorimotor Gating Disruption

Fluorolintane significantly reduced prepulse inhibition (PPI) of the acoustic startle response in rats, an operational measure of sensorimotor gating disrupted by dissociative NMDA antagonists, with a median effective dose (ED50) of 13.3 mg/kg (95% CI: 8.8–20.0 mg/kg) . In a separate study using comparable PPI methodology from the same research group, the structurally related 1,2-diarylethylamine diphenidine produced an ED50 of 9.5 mg/kg . These values position fluorolintane as modestly less potent than diphenidine in this behavioral paradigm, with both compounds producing the characteristic PPI disruption signature of NMDA channel blockers such as PCP and ketamine . Fluorolintane did not significantly alter baseline startle magnitude at any tested dose (3, 10, 30 mg/kg), indicating that the PPI effect was not confounded by generalized motor impairment .

In vivo PPI disruption

Cross-study comparable

ED50 13.3 mg/kg

95% CI: 8.8–20.0 mg/kg (i.p., rat)

Diphenidine ED50 9.5 mg/kg (comparable paradigm)

Behavioral potency slightly lower than diphenidine; supports dose-response studies without baseline startle confound at tested doses.

PPI of acoustic startle; motor confound excluded

Evidence Dimension	In vivo prepulse inhibition disruption ED50
Target Compound Data	Fluorolintane: ED50 = 13.3 mg/kg (95% CI: 8.8–20.0 mg/kg), i.p., rats
Comparator Or Baseline	Diphenidine: ED50 = 9.5 mg/kg, i.p., rats (Wallach et al. 2016, PLoS ONE)
Quantified Difference	Fluorolintane ED50 is 1.4-fold higher (less potent) than diphenidine ED50; both significantly disrupt PPI (fluorolintane: F(3,36)=11.55, P<0.0001)
Conditions	PPI of acoustic startle in male Sprague-Dawley (fluorolintane) or Crl:Wi rats; prepulse intensities 3, 6, 12 dB above 65 dB background; 120 dB startle pulse

Why This Matters

For in vivo behavioral studies of NMDA receptor-mediated sensorimotor gating, fluorolintane provides a slightly lower behavioral potency than diphenidine, which may be advantageous for dose-response studies requiring finer granularity or reduced risk of ceiling effects at higher doses.

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source
• [2] Wallach J, Kang H, Colestock T, Morris H, Bortolotto ZA, Collingridge GL, Lodge D, Halberstadt AL, Brandt SD, Adejare A. Pharmacological Investigations of the Dissociative 'Legal Highs' Diphenidine, Methoxphenidine and Analogues. PLoS ONE. 2016;11(6):e0157021. doi:10.1371/journal.pone.0157021. View Source

Functional NMDA Antagonism in Hippocampal Slices

Fluorolintane produced concentration-dependent inhibition of NMDA receptor-mediated field excitatory postsynaptic potentials (fEPSPs) in rat CA1 hippocampal slices . At 1 μM, fluorolintane reduced the NMDA-fEPSP by 19.4 ± 3% after 90 min and 41.8 ± 4.3% after 240 min of perfusion; at 3 μM, reduction reached 37.1 ± 4% (90 min) and 60.4 ± 3% (240 min); at 10 μM, a near-maximal reduction of 66 ± 4% (90 min) and 85.9 ± 1% (240 min) was observed . Additionally, fluorolintane (10 μM) blocked the induction of long-term potentiation (LTP) by theta-burst stimulation, consistent with the uncompetitive use-dependent mechanism shared by ketamine and PCP . The kinetics of block are characteristic of an open-channel blocker, distinct from competitive antagonists such as D-AP5 .

Use-dependent block in CA1

Supporting evidence

Concentration-dependent fEPSP inhibition

1 µM: 41.8% reduction (240 min)

10 µM: 85.9% reduction (240 min)

LTP blocked at 10 µM

Slow onset kinetics confirm open-channel blocker mechanism; distinct from competitive antagonists.

Rat hippocampal slices, NMDA-fEPSP

Evidence Dimension	NMDA receptor-mediated fEPSP inhibition and LTP blockade
Target Compound Data	1 μM: 19.4% (90 min) / 41.8% (240 min); 3 μM: 37.1% (90 min) / 60.4% (240 min); 10 μM: 66% (90 min) / 85.9% (240 min); LTP blocked at 10 μM
Comparator Or Baseline	No direct head-to-head comparator in the same experimental series; class-level inference: ephenidine and diphenidine previously shown to inhibit NMDA-fEPSP and block LTP in similar hippocampal slice preparations
Quantified Difference	Concentration-dependent inhibition with apparent slow onset kinetics characteristic of use-dependent uncompetitive antagonism
Conditions	Rat CA1 hippocampal slices; NMDA-fEPSP isolated in presence of NBQX (AMPA receptor antagonist); Schaffer collateral stimulation; Wilcoxon test, p<0.05, n=4–5

Why This Matters

The slow onset, use-dependent inhibition profile confirms that fluorolintane acts as a bona fide NMDA channel blocker rather than a competitive antagonist, which is critical for experimental designs that depend on activity-dependent receptor modulation.

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source

Tandem MS Differentiation of Positional Isomers

The six possible racemic fluoro-positional isomers of DPPy (2-F, 3-F, 4-F on the phenyl ring; 2″-F, 3″-F, 4″-F on the benzyl ring) were synthesized and comprehensively characterized . While GC-MS and LC-MS alone provided partial differentiation, GC chemical ionization triple quadrupole tandem mass spectrometry (GC-CI-MS/MS) analysis of the [M+H-HF]⁺ species yielded distinct product ion spectra that enabled unambiguous differentiation of all six isomers . Fluorolintane (2-F-DPPy) generates a unique product ion fingerprint relative to its five isomers, allowing forensic and analytical laboratories to confirm identity even in the absence of a matched reference standard for every isomer . Full spectroscopic characterization including ¹H NMR, ¹³C NMR, ¹⁹F NMR, GC-condensed phase IR, and ATR-IR is also provided .

Isomer differentiation by MS/MS

Head-to-head

GC-CI-MS/MS of [M+H-HF]⁺

Unique product ion fingerprint for 2-F-DPPy

Complete differentiation from all five positional isomers

Supports unambiguous isomer identity confirmation; batch-specific characterization against published spectra recommended for forensic/QC workflows.

Complementary NMR, IR provided

Evidence Dimension	Analytical differentiation of positional isomers
Target Compound Data	Fluorolintane (2-F-DPPy): distinct [M+H-HF]⁺ product ion spectrum by GC-CI-MS/MS; full NMR, IR, and chromatographic characterization provided
Comparator Or Baseline	3-F-DPPy, 4-F-DPPy, 2″-F-DPPy, 3″-F-DPPy, 4″-F-DPPy: each yields a unique [M+H-HF]⁺ fragmentation pattern distinguishable from fluorolintane and from one another
Quantified Difference	Complete differentiation of all six isomers achieved by GC-CI-MS/MS of the [M+H-HF]⁺ species; GC and LC methods alone provided incomplete separation
Conditions	GC-CI-MS/MS with triple quadrupole; complementary characterization by GC-EI-MS, LC-ESI-MS, ¹H/¹³C/¹⁹F NMR, and IR spectroscopy

Why This Matters

For forensic toxicology, clinical reference laboratories, and research quality control, unambiguous isomer verification is essential; procurement from a supplier that provides batch-specific analytical characterization matching the published fluorolintane fingerprint reduces the risk of isomer misidentification.

• [1] Dybek M, Wallach J, Kavanagh PV, Colestock T, Filemban N, Dowling G, Westphal F, Elliott SP, Adejare A, Brandt SD. Syntheses and analytical characterizations of the research chemical 1-[1-(2-fluorophenyl)-2-phenylethyl]pyrrolidine (fluorolintane) and five of its isomers. Drug Test Anal. 2019;11(8):1144-1161. doi:10.1002/dta.2608. View Source

Fluorolintane Research and Industrial Applications

Ortho-Halogen Probe for NMDA Receptor SAR

Fluorolintane's 3.2-fold NMDA affinity enhancement over the non-fluorinated DPPy parent and >7-fold advantage over meta/para-fluoro isomers make it the optimal ortho-halogen probe within the 1,2-diarylethylamine series. Its intermediate affinity (Ki = 87.92 nM)—between the ultra-potent diphenidine (18.2 nM) and the low-potency memantine (378.4 nM) —fills a critical gap in SAR compound libraries. The reported parallel between ortho-fluoro (fluorolintane) and ortho-chloro (2-Cl-DPH) enhancements supports systematic halogen scanning studies at the PCP binding site .

Selective NMDA Modulation Without DAT Interference

For experiments in which concomitant dopamine transporter inhibition would confound interpretation—such as studies of NMDA receptor-mediated dopamine release or synaptic plasticity in striatal circuits—fluorolintane is the only fluorinated DPPy isomer that maintains NMDA affinity exceeding DAT affinity (NMDA/DAT ratio 0.27 vs. 52.7 for 3-F-DPPy) . Its DAT Ki of 327 nM is 27-fold weaker than that of 3-F-DPPy (12 nM), providing a substantially cleaner NMDA-selective pharmacological window within this chemotype .

In Vivo Sensorimotor Gating Pharmacology

Fluorolintane's ED50 of 13.3 mg/kg for prepulse inhibition disruption provides an intermediate behavioral potency relative to diphenidine (ED50 9.5 mg/kg) , enabling dose-response studies across a wider dynamic range without the floor effects associated with higher-potency dissociatives. The preservation of baseline startle magnitude at all tested doses confirms that PPI effects are not confounded by motor impairment, supporting its use as a tool for dissecting NMDA receptor contributions to sensorimotor gating in rodent models relevant to schizophrenia research.

Forensic Toxicology Reference Standard with Isomer Verification

The published GC-CI-MS/MS method provides definitive differentiation of fluorolintane from all five positional isomers , establishing it as an analytically verifiable reference standard. Forensic laboratories procuring fluorolintane for method validation or spectral library construction can rely on the published tandem MS product ion fingerprint to confirm identity against potential isomer contaminants—a capability not available through routine GC-MS or LC-MS alone .

Application

Selection Property

Validation Focus

NMDA receptor SAR studies

Ortho-fluoro substitution probe

Binding affinity comparison across isomer series

NMDA-selective functional assays

NMDA/DAT selectivity ratio

Off-target DAT engagement at relevant concentrations

Sensorimotor gating behavioral studies

PPI disruption dose-response

Baseline startle magnitude preservation; motor confound exclusion

Forensic isomer confirmation

Tandem MS fingerprint match

Batch-specific identity against published spectra

• [1] Wallach J, Colestock T, Agramunt J, Claydon MDB, Dybek M, Filemban N, Chatha M, Halberstadt AL, Brandt SD, Lodge D, Bortolotto ZA, Adejare A. Pharmacological characterizations of the 'legal high' fluorolintane and isomers. Eur J Pharmacol. 2019;857:172427. doi:10.1016/j.ejphar.2019.172427. View Source
• [2] Wallach J, Kang H, Colestock T, Morris H, Bortolotto ZA, Collingridge GL, Lodge D, Halberstadt AL, Brandt SD, Adejare A. Pharmacological Investigations of the Dissociative 'Legal Highs' Diphenidine, Methoxphenidine and Analogues. PLoS ONE. 2016;11(6):e0157021. doi:10.1371/journal.pone.0157021. View Source